Cas no 866926-81-0 (Scopolamine Sulfate)

Scopolamine Sulfate structure

Product Name:Scopolamine Sulfate

CAS No:866926-81-0

Molecular Formula:C₁₇H₂₁NO₇S

Molecular Weight:383.416144132614

CID:1060672

Scopolamine Sulfate Properties

Names and Identifiers

- Scopolamine Sulfate
- C-[(1α,2α,4α,5α,7β)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl] α-[(sulfooxy)methyl]benzeneacetate (ACI)
- InChIKey： QKNFXMVSZMSZRA-FWXGHANASA-N
- Inchi： 1S/C17H21NO7S/c1-18-13-7-11(8-14(18)16-15(13)25-16)24-17(19)12(9-23-26(20,21)22)10-5-3-2-4-6-10/h2-6,11-16H,7-9H2,1H3,(H,20,21,22)/t11-,12-,13-,14+,15-,16+/m1/s1
- SMILES： CN1[C@@H]2C[C@H](C[C@H]1[C@@H]1O[C@@H]12)OC(=O)[C@@H](C1C=CC=CC=1)COS(O)(=O)=O

Scopolamine Sulfate Price

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AH89236-25mg	Scopolamine Sulfate	866926-81-0	25mg	$294.00	2024-04-19
TRC	S200040-25mg	Scopolamine Sulfate	866926-81-0	25mg	$ 181.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-472585-25 mg	Scopolamine Sulfate,	866926-81-0	25mg	￥2,858.00	2023-07-10

Scopolamine Sulfate Related Literature

1. Dynamics of water and template molecules in the interlayer space of a layered aluminophosphate. Experimental inelastic neutron scattering spectra and molecular dynamics simulated spectra

Phys. Chem. Chem. Phys., 1999,1, 5711-5715
2. Two-dimensional atom ellipsoid model for analysing He–Li2[(A)1Σu+] rotational collisions with multiple impacts

P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527
3. Structural reconstruction of BiPbO2Br nanosheets for electrochemical CO2 reduction to formate†

Chong Zou,Shuijian He Mater. Chem. Front., 2023,7, 3382-3389
4. Intramolecular Michael addition of benzylamine to sugar derived α,β-unsaturated ester: a new diastereoselective synthesis of a higher homologue of 1-deoxy-L-ido-nojirimycin

Chem. Commun., 1999, 1719-1720
5. Measurement of enthalpies and entropies of activation as a function of pairwise distance for the pairwise relative diffusion of SrI2 in water over lengthscales from 6 Å to 40 Å†

New J. Chem., 2022,46, 6174-6184
6. Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†

Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085
7. Selective switching of multiple plexcitons in colloidal materials: directing the energy flow at the nanoscale†

Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
8. Efficient synthesis of silylated 2,2-difluorostyrene derivatives through Suzuki–Miyaura cross-coupling of 2,2-difluoro-1-iodo-1-silylethenes†

Marc-Olivier Turcotte-Savard,Jean-François Paquin Org. Biomol. Chem., 2013,11, 1367-1375
9. DNA-based routes to semiconducting nanomaterials

Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806
10. In vivo MRI tracking and therapeutic efficacy of transplanted mesenchymal stem cells labeled with ferrimagnetic vortex iron oxide nanorings for liver fibrosis repair†

Chenggong Yu,Yuxuan Li,Hongying Bao,Xiaodi Li,Haiming Fan,Jie Huang,Zhijun Zhang Nanoscale, 2022,14, 5227-5238

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